2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]acetamide
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Description
Scientific Research Applications
Anticancer Applications
- The synthesis and molecular docking analysis of compounds related to "2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]acetamide" have been explored for their anticancer activity. For instance, a study synthesized a derivative targeting the VEGFr receptor, demonstrating potential anticancer applications through in silico modeling studies (Gopal Sharma et al., 2018).
Potential Pesticide Applications
- Derivatives of "2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]acetamide" have been characterized by X-ray powder diffraction, showing potential as pesticides (E. Olszewska et al., 2009).
Environmental and Herbicide Metabolism Studies
- Studies on the metabolism of chloroacetamide herbicides, which share structural similarities with "2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]acetamide," have been conducted to understand their behavior in human and rat liver microsomes. These studies provide insights into the metabolic pathways and potential environmental impacts of related compounds (S. Coleman et al., 2000).
Soil Reception and Activity Studies
- Research on acetochlor, a chloroacetamide herbicide, highlights the soil reception and activity of similar compounds when affected by factors like wheat straw and irrigation. Such studies are crucial for understanding the environmental fate and agricultural implications of chloroacetamide herbicides (P. A. Banks et al., 1986).
Analgesic and Anti-inflammatory Activities
- Some derivatives of "2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]acetamide" have been synthesized and evaluated for their anticancer, anti-inflammatory, and analgesic activities. This research suggests potential therapeutic applications beyond pest control and herbicide action (P. Rani et al., 2014).
properties
IUPAC Name |
2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO3/c1-8(14-12(15)7-13)10-6-9(16-2)4-5-11(10)17-3/h4-6,8H,7H2,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJGIQORERUZKTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC(=C1)OC)OC)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]acetamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.